Cas no 2228633-00-7 (methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228633-00-7
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5846635
• PubChem ID: 165713397
• Update Time: 2025-06-11

methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228633-00-7
• EN300-1757338

• Inchi： 1S/C8H12N4O2/c1-12-6(3-7(9)10)5(4-11-12)8(13)14-2/h4H,3H2,1-2H3,(H3,9,10)
• InChI Key： MYQXWXFPIIVTKN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1CC(=N)N)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 94Ų

Additional information on methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228633-00-7)

Methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2228633-00-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a carbamimidoylmethyl group and a carboxylate moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate molecule has been extensively studied for its pharmacological properties. Pyrazole derivatives are well-documented for their role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of the carbamimidoylmethyl group into the pyrazole core enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific enzymatic pathways involved in disease progression. The methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate compound has been investigated for its potential to modulate key enzymes such as kinases and phosphodiesterases. These enzymes play crucial roles in signal transduction pathways that are often dysregulated in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its structural versatility. The presence of both the carbamimidoylmethyl and carboxylate functional groups provides multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific applications. For instance, the carboxylate group can be used to form esters or amides, while the carbamimidoylmethyl group offers opportunities for further derivatization through condensation reactions or metal-catalyzed cross-coupling processes.

The synthesis of methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions. The starting materials typically include commercially available pyrazole derivatives, which are subjected to functional group transformations such as methylation, carbamidation, and carboxylation. Advanced synthetic techniques, including palladium-catalyzed coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity levels.

Evaluation of the pharmacological activity of methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of target enzymes with high selectivity, suggesting potential therapeutic benefits. Additionally, animal models have shown that this compound exhibits favorable pharmacokinetic profiles, including good solubility and bioavailability.

The development of novel drug candidates often involves a rigorous process of optimization to enhance efficacy while minimizing side effects. The structural features of methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate, particularly the interplay between the carbamimidoylmethyl and carboxylate groups, provide a foundation for rational drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs with improved pharmacological properties.

In conclusion, Methyl 5-(carbamimidoylmethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228633-00-7) represents a significant advancement in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable compound for further exploration in drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in addressing unmet medical needs.